Cas no 2679809-88-0 (rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate)

Technical Introduction: rac-Benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate is a chiral cyclopropane derivative featuring a carbamate-protected amine and a hydroxymethyl functional group. Its stereochemically defined (1R,2R) configuration and rigid cyclopropane backbone make it a valuable intermediate in organic synthesis, particularly for the preparation of bioactive molecules and peptidomimetics. The benzyl carbamate (Cbz) group offers selective deprotection under mild conditions, while the hydroxymethyl moiety provides a handle for further derivatization. This compound’s structural complexity and functional group versatility render it useful in medicinal chemistry and asymmetric synthesis, enabling the construction of stereoenriched pharmacophores or chiral ligands. Its stability and well-defined reactivity profile further enhance its utility in multistep synthetic routes.
rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate structure
2679809-88-0 structure
Product Name:rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate
CAS No:2679809-88-0
MF:C19H21NO3
MW:311.374945402145
CID:5631496
PubChem ID:165935215
Update Time:2025-05-21

rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28292259
    • rac-benzyl N-{[(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate
    • 2679809-88-0
    • rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate
    • Inchi: 1S/C19H21NO3/c21-14-19(11-17(19)16-9-5-2-6-10-16)13-20-18(22)23-12-15-7-3-1-4-8-15/h1-10,17,21H,11-14H2,(H,20,22)/t17-,19-/m0/s1
    • InChI Key: NTUCJCFKWWLVEK-HKUYNNGSSA-N
    • SMILES: OC[C@@]1(CNC(=O)OCC2C=CC=CC=2)C[C@H]1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 311.15214353g/mol
  • Monoisotopic Mass: 311.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.6Ų

rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate Pricemore >>

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Additional information on rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate

Professional Introduction of rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate (CAS No: 2679809-88-0)

The compound rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate, identified by the CAS number 2679809-88-0, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a benzyl group attached to a carbamate moiety, which is further connected to a cyclopropane ring containing a hydroxymethyl and phenyl substituent. The stereochemistry at the cyclopropane ring, specifically the (1R,2R) configuration, plays a crucial role in determining its pharmacological properties. This stereochemical arrangement is essential for its interaction with biological targets, such as enzymes or receptors, which are critical in disease pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. Researchers have explored both traditional and modern methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, asymmetric catalysis and enantioselective reactions have been employed to construct the chiral cyclopropane core, which is pivotal for the compound's biological activity.

In terms of pharmacology, rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate has demonstrated remarkable bioactivity in preclinical studies. It has shown potential as a modulator of key enzymes involved in metabolic disorders and inflammatory conditions. Recent findings suggest that this compound exhibits selective inhibition against certain kinases, making it a promising candidate for the development of targeted therapies.

Moreover, this compound has been investigated for its role in neurodegenerative diseases. Studies indicate that it may possess neuroprotective properties by mitigating oxidative stress and reducing inflammation in neuronal cells. These findings underscore its potential as a therapeutic agent in conditions such as Alzheimer's disease and Parkinson's disease.

The application of rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate extends beyond pharmacology into materials science. Its unique structural properties make it a candidate for advanced materials development, particularly in the creation of biocompatible polymers and drug delivery systems.

In conclusion, rac-benzyl N-{(1R,2R)-1-(hydroxymethyl)-2-phenylcyclopropylmethyl}carbamate (CAS No: 2679809-88-0) stands out as a versatile compound with multifaceted applications across various scientific domains. Its intricate molecular architecture and promising biological activities position it as a key player in future drug discovery efforts and material innovation.

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